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Compound of Interest

4-(tert-Butyl)benzylamine
Compound Name:
Hydrochloride

cat. No.: B1286093

CAS Number: 39895-55-1

This technical guide provides a comprehensive overview of 4-(tert-Butyl)benzylamine
Hydrochloride, a versatile chemical intermediate. It is intended for researchers, scientists, and
professionals in drug development and chemical synthesis. This document details the
compound's physicochemical properties, spectral data, synthesis and purification protocols,
and key applications.

Physicochemical Properties

4-(tert-Butyl)benzylamine Hydrochloride is the salt form of the parent amine, 4-(tert-
Butyl)benzylamine. The tert-butyl group significantly influences its solubility and stability in
various chemical environments.[1] Quantitative data for both the hydrochloride salt and the free
amine are summarized below for comparative analysis.

Table 1: Physicochemical Data for 4-(tert-Butyl)benzylamine Hydrochloride and its Free
Amine Base
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Property

4-(tert-Butyl)benzylamine
Hydrochloride

4-(tert-Butyl)benzylamine
(Free Amine)

CAS Number

39895-55-1[1]

39895-55-1[2][3]

Molecular Formula

C11H17N-HCI[1]

C11H17N[2][4]

Molecular Weight 199.72 g/mol [1] 163.26 g/mol [2][5]
Appearance White to faint yellow solid Clear, pale yellow liquid[3][6]
Boiling Point Not available 235-236 °C (lit.)[2][3]
Density Not available 0.927 g/mL at 25 °C (lit.)[2][3]
_ _ 107 °C (224.6 °F) - closed

Flash Point Not available

cup[?]

o Not miscible or difficult to

Water Solubility Soluble )

mix[3][4]

N Store in freezer, under -20°C,

Storage Conditions 0-8°C[1]

inert atmosphere[3]

Spectral Data

Spectral analysis is crucial for the structural confirmation and purity assessment of 4-(tert-

Butyl)benzylamine.

Table 2: Spectral Data References
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Spectrum Type Reference Information

Available, characteristic peaks for tert-butyl,

1H NMR ) ]

aromatic, and benzylic protons.

Available, shows distinct signals for all carbon
13C NMR

atoms.

FTIR and ATR-IR spectra are available, showing
IR Spectra o )

characteristic N-H stretching bands.[5]
Raman Spectra FT-Raman spectra have been recorded.[5]

Synthesis and Purification

The synthesis of 4-(tert-Butyl)benzylamine typically involves the reaction of 4-(tert-butyl)benzyl
chloride with an amine source. A common industrial method is the urotropine method, which
provides a pathway to the primary amine with good operational feasibility.[7]

Experimental Protocol: Synthesis via Urotropine
Method[8]

This protocol is based on a patented two-step hydrolysis process designed to produce high-
purity 4-(tert-butyl)benzylamine.

Step 1: Formation of the Urotropine Quaternary Ammonium Salt

e In a 250 mL three-necked flask equipped with a condenser, stirrer, and thermometer, add 5.7
g of urotropine and 15 mL of chloroform.

 Stir at room temperature until the urotropine is fully dissolved.

e Add 6.1 g of 4-(tert-butyl)benzyl chloride, using an additional 5 mL of chloroform to rinse the
flask walls.

o Heat the mixture to reflux at 62°C and maintain for 1 hour. A large amount of white solid (the
guaternary ammonium salt) will precipitate.
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e Cool the reaction mixture to room temperature.
o Collect the white solid via suction filtration.
Step 2: Two-Stage Hydrolysis to 4-(tert-Butyl)benzylamine Hydrochloride

e The obtained urotropine quaternary ammonium salt is first subjected to a primary hydrolysis
using a hydrochloric acid and ethanol solution.

 After the initial hydrolysis, the reaction mixture is filtered, and the solvent is distilled off to
yield the crude 4-(tert-butyl)benzylamine hydrochloride solid.

Step 3: Secondary Hydrolysis and Purification to Free Amine

e The crude hydrochloride salt is subjected to a secondary hydrolysis. Add water and
concentrated hydrochloric acid (in a 1:1 molar ratio to the hydrochloride salt).

¢ Heat the mixture to 90°C and maintain for 10 hours.

 After hydrolysis is complete, evaporate the solution to dryness under reduced pressure to
obtain a faint yellow solid.

» Dissolve the solid in water and adjust the pH to 8-12 using a 40% sodium hydroxide solution,
at which point a yellow oily liquid will separate.

o Extract the aqueous layer three times with 20 mL portions of diethyl ether.
o Combine the organic phases and dry over anhydrous MgSOa overnight.

« Filter off the drying agent and evaporate the ether to yield high-purity 4-(tert-
butyl)benzylamine as a faint yellow oily liquid. The final product can be converted back to the
hydrochloride salt if desired by treatment with HCI.
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Synthesis Workflow

4-(tert-Butyl)benzyl Chloride + Urotropine

\
Reflux in Chloroform (62°C, 1h)
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Quaternary Ammonium Salt (White Solid)

Y

Primary Hydrolysis (HCI/Ethanol)
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Crude 4-(tert-Butyl)benzylamine HCI

Y

Secondary Hydrolysis (Conc. HCI, 90°C, 10h)

Y
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Faint Yellow Solid

Y

Basification (40% NaOH, pH 8-12)

Y

Extraction (Diethyl Ether)

Y

Drying (Anhydrous MgS04)

Y

Evaporation

Y

Pure 4-(tert-Butyl)benzylamine (Free Base)

Click to download full resolution via product page

Caption: Synthesis workflow for 4-(tert-Butyl)benzylamine.
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Experimental Protocol: General Purification of Amine

H

ydrochloride

A general method for purifying crude amine hydrochlorides can be adapted for this compound.

[8]

Dissolve the crude 4-(tert-butyl)benzylamine hydrochloride in hot absolute ethanol (e.g., 5
mL per gram of material).

Filter the hot solution to remove any insoluble impurities.
To the filtrate, add dry diethyl ether (approximately 50% of the volume of ethanol used).
Cool the solution in a refrigerator for several hours to induce crystallization.

Collect the purified crystals of 4-(tert-butyl)benzylamine hydrochloride on a Blichner
funnel.

Dry the crystals in a vacuum desiccator.

Applications and Significance

4-(tert-Butyl)benzylamine Hydrochloride and its parent amine are valuable intermediates in

multiple fields due to their specific chemical structure. The tert-butyl group provides steric

hindrance and influences electronic properties, while the benzylamine moiety serves as a

reactive handle for further chemical modifications.[1][9]

Pharmaceutical Development: It is a key intermediate in the synthesis of various
pharmaceuticals.[1] Notably, it is used in developing drugs that target neurological disorders
and as a building block for dopamine-receptor agonists.[1][7]

Agrochemicals: This compound is an important intermediate in the production of modern
pesticides, such as the miticide Tebufenpyrad.[7][9]

Organic Synthesis: It is widely employed as a building block for creating more complex
molecules.[1] For example, it is used in the preparation of imines through TiO2z-catalyzed
aerobic photocatalytic oxidation.[3]
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e Polymer Chemistry: It can be used as a modifier in polymer formulations to enhance the
durability and heat resistance of plastics and resins.[1]

o Dyestuff Industry: As an aromatic amine, it serves as a precursor for the synthesis of dyes.[3]

[°]

o Other Applications: The compound also finds use as a reagent in analytical chemistry and as
a stabilizer in cosmetic formulations.[1]

Core Applications

4-(tert-Butyl)benzylamine
Hydrochloride
Pharmaceuticals Agrochemi;a/lé €hemical Industry
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Click to download full resolution via product page
Caption: Key application areas of 4-(tert-Butyl)benzylamine HCI.

Safety Information

The free amine is classified as an irritant and is combustible. Appropriate personal protective
equipment (PPE), including gloves, eye shields, and a dust mask, should be used when

handling the compound.[2]

Table 3: Hazard and Safety Data for 4-(tert-Butyl)benzylamine (Free Amine)
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Identifier Information

GHS Pictogram GHSO07 (Exclamation Mark)[2]

Signal Word Warning[2]

Hazard Statements H319 (Causes serious eye irritation)[2]

P305 + P351 + P338 (IF IN EYES: Rinse
] cautiously with water for several minutes.
Precautionary Statements .
Remove contact lenses, if present and easy to

do. Continue rinsing)[2]

Hazard Class 8[3]

Packing Group HI[3]

Users should consult the full Safety Data Sheet (SDS) from their supplier before handling this
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-(tert-
Butyl)benzylamine Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1286093#4-tert-butyl-benzylamine-hydrochloride-
cas-number-39895-55-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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